(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile

• IUPAC Name: 2-(5,6-dimethylbenzimidazol-1-yl)acetonitrile
• InChI: InChI=1S/C11H11N3/c1-8-5-10-11(6-9(8)2)14(4-3-12)7-13-10/h5-7H,4H2,1-2H3
• InChI Key: BPRBGPQPKWEUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC#N
• Molecular Formula: C11H11N3
• DSSTOX Substance ID: DTXSID90588660
• Molecular Weight: 185.22 g/mol
• CAS No.: 167980-30-5

Description

(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Chemoselective Reduction and Synthesis of Derivatives : The compound has been utilized in chemoselective reductions and synthesis of α-Benzylthiobenzimidazoleacetonitriles, showcasing its reactivity and potential in creating compounds with varied functional groups. This approach enables the development of novel chemical entities with potential applications in various fields, including medicinal chemistry and material science (Sadhu, Reddy, & Dubey, 2016).

• Antitumor Evaluation : In another study, derivatives of benzimidazole demonstrated significant inhibitory effects on tumor and normal cell lines, highlighting the compound's potential role in developing new therapeutic agents. This research underscores the importance of benzimidazole derivatives in medicinal chemistry and oncology research (Al-Omran, Mohareb, & El-Khair, 2014).

• Masked Amino Aldehydes Synthesis : The synthesis of masked 2-Amino-3-furancarboxaldehydes from substituted benzimidazole derivatives showcases the compound's utility in creating intermediates for further chemical transformations. These intermediates can be pivotal in synthesizing complex molecules for pharmaceuticals and other applications (Denisenko et al., 2010).

• Luminescent Materials : The formation of luminescent materials through the reaction of benzimidazole derivatives with other compounds indicates its potential in developing new materials for electronic and photonic applications. This area of research can lead to innovations in displays, sensors, and lighting technologies (Piguet et al., 1996).

Safety and Hazards

“(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile” is classified as a combustible solid. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.